Cas no 2448158-12-9 (5,6-Dichloro-N-(2,4-dimethoxybenzyl)-N-(thiazol-2-yl)pyridine-3-sulfonamide)

• Product Name: 5,6-Dichloro-N-(2,4-dimethoxybenzyl)-N-(thiazol-2-yl)pyridine-3-sulfonamide
• CAS No: 2448158-12-9
• MF: C₁₇H₁₅Cl₂N₃O₄S₂
• MW: 460.354699373245
• CID: 5184878
• PubChem ID: 134611670
• Update Time: 2025-07-18

5,6-Dichloro-N-(2,4-dimethoxybenzyl)-N-(thiazol-2-yl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5,6-Dichloro-N-(2,4-dimethoxybenzyl)-N-(thiazol-2-yl)pyridine-3-sulfonamide
• E83107
• 2448158-12-9
• 5,6-dichloro-N-[(2,4-dimethoxyphenyl)methyl]-N-(1,3-thiazol-2-yl)pyridine-3-sulfonamide
• CS-WAA0299
• CS-17510
• AKOS037651866

• Inchi： 1S/C17H15Cl2N3O4S2/c1-25-12-4-3-11(15(7-12)26-2)10-22(17-20-5-6-27-17)28(23,24)13-8-14(18)16(19)21-9-13/h3-9H,10H2,1-2H3
• InChI Key： UZTXCJJQEJUJIQ-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C(Cl)C=C1S(N(CC1=CC=C(OC)C=C1OC)C1=NC=CS1)(=O)=O

Computed Properties

• Exact Mass: 458.9881037g/mol
• Monoisotopic Mass: 458.9881037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 5,6-Dichloro-N-(2,4-dimethoxybenzyl)-N-(thiazol-2-yl)pyridine-3-sulfonamide

5,6-Dichloro-N-(2,4-dimethoxybenzyl)-N-(thiazol-2-yl)pyridine-3-sulfonamide (CAS No. 2448158-12-9): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 5,6-Dichloro-N-(2,4-dimethoxybenzyl)-N-(thiazol-2-yl)pyridine-3-sulfonamide (CAS No. 2448158-12-9) has emerged as a compound of significant interest. This sulfonamide derivative, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and material science. The compound's intricate molecular architecture, combining a pyridine core with thiazole and dimethoxybenzyl substituents, makes it a versatile candidate for further exploration.

The 5,6-Dichloro-N-(2,4-dimethoxybenzyl)-N-(thiazol-2-yl)pyridine-3-sulfonamide is often discussed in the context of sulfonamide-based therapeutics, a class of compounds known for their broad biological activities. Researchers are particularly intrigued by its potential as a kinase inhibitor or enzyme modulator, given the prevalence of similar structures in FDA-approved drugs. Recent trends in AI-driven drug discovery have further highlighted the importance of such compounds, as computational models increasingly predict their utility in targeting specific protein interactions.

One of the key reasons for the growing interest in CAS No. 2448158-12-9 is its relevance to personalized medicine and targeted therapy. With the rise of precision oncology and other tailored treatment approaches, sulfonamide derivatives like this one are being scrutinized for their ability to interact with disease-specific biomarkers. The compound's dichloropyridine moiety, in particular, is a common pharmacophore in medicinal chemistry, often associated with enhanced binding affinity and metabolic stability.

From a synthetic chemistry perspective, 5,6-Dichloro-N-(2,4-dimethoxybenzyl)-N-(thiazol-2-yl)pyridine-3-sulfonamide presents intriguing challenges and opportunities. The presence of multiple functional groups—such as the thiazole ring and dimethoxybenzyl side chain—allows for diverse chemical modifications, enabling researchers to fine-tune its properties for specific applications. This adaptability is particularly valuable in the context of high-throughput screening and combinatorial chemistry, where rapid iteration and optimization are critical.

Environmental and green chemistry considerations also play a role in the study of this compound. As the pharmaceutical industry shifts toward more sustainable practices, the synthesis and degradation pathways of sulfonamide derivatives are under scrutiny. Researchers are exploring eco-friendly methods to produce CAS No. 2448158-12-9, minimizing waste and energy consumption while maintaining high yields and purity.

In summary, 5,6-Dichloro-N-(2,4-dimethoxybenzyl)-N-(thiazol-2-yl)pyridine-3-sulfonamide represents a fascinating intersection of chemistry, biology, and technology. Its potential applications in drug development, material science, and sustainable chemistry make it a compound worth watching in the coming years. As research continues to uncover its full capabilities, this sulfonamide derivative may well find its place in the next generation of scientific breakthroughs.